Cas no 586-75-4 (4-Bromobenzoyl chloride)

• Product Name: 4-Bromobenzoyl chloride
• CAS No: 586-75-4
• MF: C₇H₄BrClO
• MW: 219.463060379028
• MDL: MFCD00000683
• CID: 38533
• PubChem ID: 68515
• Update Time: 2025-04-18

4-Bromobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzoyl chloride
• 4-Brorobenzoylchloride
• 4-bromo-1-benzenecarbonyl chloride
• 4-bromobenzoic acid chloride
• 4-bromo-benzoyl chloride
• 4-bromophenylcarbonyl chloride
• Benzoyl chloride,4-bromo
• Benzoyl chloride,p-bromo
• p-Bromobenzoyl chloride,p-bromo
• p-bromobenzoylchloride
• p-Bromobenzoyl chloride
• NSC-7091
• 4-bromo-benzoyl-chloride
• 4-Bromo benzoyl chloride
• p-Brombenzoylchlorid
• parabromobenzoyl chloride
• W72HA95JJC
• NS00033992
• W-105370
• 4-bromo-benzoylchloride
• Benzoyl chloride, p-bromo-
• p-Bromobenzoyl chloride, p-bromo-
• EINECS 209-580-1
• NSC 7091
• 4bromobenzoyl chloride
• p-BrC6H4COCl
• PS-10792
• 4-bromobenzoyl-chloride
• AKOS009031172
• FT-0601037
• 4-Bromobenzoylchloride
• B0558
• NSC7091
• DTXSID2060412
• Benzoyl chloride, 4-bromo-
• 586-75-4
• EN300-21294
• MFCD00000683
• A831975
• 4-Bromobenzoyl chloride, 98%
• rho-bromobenzoyl chloride
• SCHEMBL1088
• p-Bromobenzoyl Chloride; 4-Bromo-1-benzenecarbonyl Chloride; 4-Bromobenzoyl Chloride; NSC 7091; p-Bromobenzoyl Chloride
• DB-006726
• DTXCID7042439
• FB10832
• 209-580-1

• MDL： MFCD00000683
• Inchi： 1S/C7H4BrClO/c8-6-3-1-5(2-4-6)7(9)10/h1-4H
• InChI Key： DENKGPBHLYFNGK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)Cl)=CC=1
• BRN： 636641

Computed Properties

• Exact Mass: 217.91300
• Monoisotopic Mass: 217.913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: White needle crystal. Sensitive to moisture
• Density: 1.6111 (rough estimate)
• Melting Point: 38.0 to 41.0 deg-C
• Boiling Point: 247°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5963 (estimate)
• Solubility: Soluble in methanol. Reacts with water forming Hcl.
• Water Partition Coefficient: Soluble in methanol. Reacts with water forming Hcl.
• PSA: 17.07000
• LogP: 2.82810
• Sensitiveness: Moisture Sensitive
• Solubility: Encounter waterdecomposition.Soluble in benzene\Ether and ethanol,Soluble in Petroleum English.

4-Bromobenzoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：19-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides